Cas no 97620-82-1 (3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione)

• Product Name: 3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione
• CAS No: 97620-82-1
• MF: C₁₆H₈O₄
• MW: 264.23232460022
• MDL: MFCD02181130
• CID: 801267
• PubChem ID: 1512583
• Update Time: 2025-11-02

3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,3-d]furan-6,11-dione,3-hydroxy-
• 3-HYDROXYBENZO[B]NAPHTHO[2,3-D]FURAN-6,11-DIONE
• 3-hydroxynaphtho[3,2-b][1]benzofuran-6,11-dione
• SCHEMBL2495022
• 3-Hydroxynaphtho[2,3-b]benzofuran-6,11-dione
• 97620-82-1
• AKOS005107661
• MS-1308
• SR-01000308385-1
• DTXSID40363727
• SR-01000308385
• 14-hydroxy-17-oxatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(10),3(8),4,6,11(16),12,14-heptaene-2,9-dione
• CRJFVPJRQFLPOZ-UHFFFAOYSA-N
• MFCD02181130
• CHEMBL130687
• 3-hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione
• 3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione

• MDL： MFCD02181130
• Inchi： 1S/C16H8O4/c17-8-5-6-11-12(7-8)20-16-13(11)14(18)9-3-1-2-4-10(9)15(16)19/h1-7,17H
• InChI Key： CRJFVPJRQFLPOZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C2C(C3C=CC=CC=3C(C1=2)=O)=O)O

Computed Properties

• Exact Mass: 264.04200
• Monoisotopic Mass: 264.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.515
• Boiling Point: 362.5°Cat760mmHg
• Flash Point: 173.1°C
• Refractive Index: 1.744
• PSA: 67.51000
• LogP: 2.91380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione

Exploring the Unique Properties and Applications of 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione (CAS No. 97620-82-1)

The compound 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione (CAS No. 97620-82-1) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This naphthobenzofuran derivative combines the characteristics of both naphthalene and benzofuran systems, creating a versatile scaffold for various scientific and industrial applications. Researchers have been particularly interested in its redox-active properties and chromophoric behavior, which make it valuable in multiple fields ranging from materials science to biomedical research.

Chemically speaking, 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione belongs to the class of polycyclic aromatic compounds with a molecular formula that suggests interesting electronic properties. The presence of both hydroxyl and dione functional groups in its structure contributes to its unique reactivity pattern, making it a subject of continuous investigation in organic synthesis. Recent studies published in journals like the Journal of Organic Chemistry have highlighted its potential as a building block for more complex molecular architectures, particularly in the development of organic electronic materials and fluorescent probes.

One of the most exciting applications of 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione lies in the field of organic semiconductors. With the growing demand for sustainable electronics and the shift toward green technology solutions, researchers are actively exploring this compound's potential in organic photovoltaic devices. Its extended π-conjugation system and electron-accepting properties make it particularly suitable for use in organic solar cells, where it can contribute to improved light absorption and charge transport characteristics.

In the pharmaceutical realm, derivatives of 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione have shown promising biological activities. While the parent compound itself is primarily used as a research chemical, its structural framework has inspired the development of novel drug candidates. The naphthobenzofuran core is being investigated for its potential in targeting various biological pathways, particularly in areas such as anti-inflammatory therapies and antioxidant applications. These developments align with current healthcare trends focusing on precision medicine and targeted therapies.

The synthesis and characterization of 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione continue to be active areas of research. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yields and reduce environmental impact. Analytical techniques such as HPLC purification and spectroscopic characterization are routinely used to ensure the compound's purity and quality, especially for research-grade materials. These methodological advancements reflect the broader trends in chemical synthesis toward sustainable practices and process optimization.

From a commercial perspective, the market for specialized organic compounds like 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione has been steadily growing. Suppliers typically offer this compound in various purity grades, catering to different research needs. The compound's stability profile and storage requirements are important considerations for potential users, with recommendations generally including protection from light and moisture. These practical aspects are particularly relevant given the increasing focus on chemical safety and proper handling protocols in laboratory settings.

Looking toward the future, 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione is poised to play a significant role in several cutting-edge technologies. Its potential applications in optoelectronic devices, molecular sensors, and advanced materials make it a compound worth watching in the coming years. As research continues to uncover new properties and applications for this versatile molecule, it's likely that we'll see increased demand from both academic and industrial sectors, particularly in fields related to renewable energy and smart materials development.

For researchers working with 3-Hydroxynaphtho[2,3-b][1]benzofuran-6,11-dione, it's important to stay updated on the latest developments in its chemistry and applications. Regular literature reviews and participation in scientific conferences can provide valuable insights into emerging uses of this compound. Additionally, collaboration between synthetic chemists, materials scientists, and biologists will be crucial for fully realizing the potential of this interesting polycyclic system and its derivatives in addressing current scientific and technological challenges.